Cas no 1090506-83-4 (2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 1090506-83-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5735198
• PubChem ID: 39959574
• Update Time: 2025-06-11

2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• CS-0291993
• 2-cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one
• AKOS008984944
• F6541-0513
• 1090506-83-4
• 2-cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethanone
• Z85382894
• starbld0032624
• Ethanone, 2-cyclopentyl-1-(4-hydroxy-1-piperidinyl)-
• 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one

• Inchi： 1S/C12H21NO2/c14-11-5-7-13(8-6-11)12(15)9-10-3-1-2-4-10/h10-11,14H,1-9H2
• InChI Key： GYDCGTYTJFYVFX-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CC2CCCC2)=O)CC1

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 382.8±35.0 °C(Predicted)
• pka: 14.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one

Introduction to 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 1090506-83-4)

2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one, with the CAS number 1090506-83-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been extensively studied for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders.

The molecular structure of 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one consists of a cyclopentyl group and a 4-hydroxypiperidine moiety, which are both crucial for its biological activity. The cyclopentyl group contributes to the lipophilicity of the molecule, enhancing its ability to cross the blood-brain barrier, while the 4-hydroxypiperidine moiety is responsible for its interaction with specific receptors in the brain.

Recent research has focused on the potential of 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with serotonin and dopamine receptors, making it a promising candidate for the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one exhibits potent serotonin reuptake inhibition, which is a key mechanism in the treatment of mood disorders.

In addition to its potential as an antidepressant, 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one has also shown promise in preclinical studies for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can reduce oxidative stress and inflammation in neuronal cells, which are common pathophysiological mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one could be developed into a novel therapeutic agent for these debilitating conditions.

The pharmacokinetic properties of 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one have also been extensively investigated. Studies have shown that it has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. This is particularly advantageous in chronic conditions where patient compliance is crucial. Furthermore, the compound has demonstrated low toxicity and good safety profiles in animal models, which are essential considerations for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one in human subjects. Early phase I trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These trials are expected to provide valuable insights into the potential clinical applications of this compound and pave the way for further development.

In conclusion, 2-Cyclopentyl-1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 1090506-83-4) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and pharmacological properties make it an attractive candidate for the treatment of various neuropsychiatric and neurodegenerative disorders. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in medicinal chemistry and drug development.